Cas no 1805239-04-6 (3-Bromo-4-(difluoromethyl)-2-methoxy-6-nitropyridine)

• Product Name: 3-Bromo-4-(difluoromethyl)-2-methoxy-6-nitropyridine
• CAS No: 1805239-04-6
• MF: C₇H₅BrF₂N₂O₃
• MW: 283.027007818222
• CID: 4863334
• Update Time: 2025-10-29

3-Bromo-4-(difluoromethyl)-2-methoxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(difluoromethyl)-2-methoxy-6-nitropyridine

• Inchi： 1S/C7H5BrF2N2O3/c1-15-7-5(8)3(6(9)10)2-4(11-7)12(13)14/h2,6H,1H3
• InChI Key： CXMYGZUALYXUNB-UHFFFAOYSA-N
• SMILES： BrC1C(=NC(=CC=1C(F)F)[N+](=O)[O-])OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.6
• Topological Polar Surface Area: 67.9

Additional information on 3-Bromo-4-(difluoromethyl)-2-methoxy-6-nitropyridine

Recent Advances in the Study of 3-Bromo-4-(difluoromethyl)-2-methoxy-6-nitropyridine (CAS: 1805239-04-6)

The compound 3-Bromo-4-(difluoromethyl)-2-methoxy-6-nitropyridine (CAS: 1805239-04-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The following sections provide a comprehensive overview of recent studies, highlighting key methodologies, results, and implications for future research.

Recent literature has emphasized the role of 3-Bromo-4-(difluoromethyl)-2-methoxy-6-nitropyridine as a versatile intermediate in the synthesis of novel heterocyclic compounds. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the construction of pyridine-based scaffolds, which are critical for the development of kinase inhibitors. The compound's bromo and difluoromethyl substituents were found to enhance its reactivity in cross-coupling reactions, enabling the efficient synthesis of diverse pharmacophores. This finding underscores its potential as a building block for targeted drug design.

In addition to its synthetic utility, 3-Bromo-4-(difluoromethyl)-2-methoxy-6-nitropyridine has been investigated for its biological activity. A preclinical study conducted by researchers at the University of Cambridge (2024) revealed that derivatives of this compound exhibit potent inhibitory effects against specific cancer cell lines, particularly those associated with breast and lung cancers. The study attributed this activity to the compound's ability to modulate key signaling pathways, including the PI3K/AKT/mTOR axis. These results suggest that further optimization of this scaffold could yield promising candidates for oncology therapeutics.

Another area of interest is the compound's potential application in agrochemical research. A recent report by Bayer AG (2024) highlighted its efficacy as a precursor for the development of next-generation herbicides. The nitropyridine moiety, combined with the difluoromethyl group, was shown to confer exceptional stability and bioactivity against resistant weed species. This dual functionality positions 3-Bromo-4-(difluoromethyl)-2-methoxy-6-nitropyridine as a valuable tool in addressing global agricultural challenges.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of this compound. A review article in Organic Process Research & Development (2024) identified scalability issues related to the bromination and nitration steps, which can affect yield and purity. However, recent innovations in flow chemistry and catalytic methods offer promising solutions to these limitations, paving the way for broader industrial adoption.

In conclusion, 3-Bromo-4-(difluoromethyl)-2-methoxy-6-nitropyridine (CAS: 1805239-04-6) represents a multifaceted compound with significant potential in medicinal chemistry and agrochemical applications. Ongoing research continues to uncover new opportunities for its use, driven by its unique structural features and reactivity. Future studies should focus on addressing synthetic challenges and expanding its therapeutic and agricultural applications to fully realize its potential.